Cas no 2228311-88-2 (2-5-(2-methylcyclopropyl)furan-2-ylpiperidine)

• Product Name: 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine
• CAS No: 2228311-88-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6313877
• PubChem ID: 165692247
• Update Time: 2025-10-30

2-5-(2-methylcyclopropyl)furan-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine
• EN300-1731328
• 2228311-88-2
• 2-[5-(2-methylcyclopropyl)furan-2-yl]piperidine

• Inchi： 1S/C13H19NO/c1-9-8-10(9)12-5-6-13(15-12)11-4-2-3-7-14-11/h5-6,9-11,14H,2-4,7-8H2,1H3
• InChI Key： OOPWKYUPZUTLNI-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1CCCCN1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine

Introduction to 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine (CAS No. 2228311-88-2)

2-5-(2-methylcyclopropyl)furan-2-ylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228311-88-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, characterized by its fused piperidine and furan rings, which contribute to its unique chemical properties and potential biological activities. The presence of a 2-methylcyclopropyl substituent in its molecular structure adds an additional layer of complexity, influencing both its reactivity and interactions with biological targets.

The structural motif of 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine makes it an intriguing candidate for further investigation in drug discovery. The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and metabolic stability. In contrast, the furan ring introduces oxygen into the system, which can modulate electronic properties and influence binding affinities. The combination of these two heterocycles, along with the 2-methylcyclopropyl side chain, creates a multifaceted scaffold that may exhibit a range of pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine with greater accuracy. These studies suggest that the compound may possess properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The unique structural features of this molecule could potentially lead to the development of novel drugs with improved efficacy and reduced side effects compared to existing therapies.

In the context of drug development, the synthesis of 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine represents a significant achievement in organic synthesis. The introduction of complex functional groups while maintaining structural integrity requires meticulous planning and execution. Researchers have employed various synthetic strategies, including cross-coupling reactions and cyclization techniques, to construct the desired framework efficiently. These synthetic approaches not only highlight the ingenuity of modern chemical methodologies but also open up new avenues for exploring related compounds.

The pharmacological evaluation of 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine has been a focal point for several research teams globally. Preclinical studies have demonstrated promising results in terms of receptor binding affinity and pharmacokinetic profiles. For instance, initial assays suggest that this compound may interact with neurotransmitter receptors, potentially making it a viable candidate for treating conditions such as depression and anxiety disorders. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in managing chronic inflammatory diseases.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and scalability. For 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine, researchers have focused on developing greener and more sustainable synthetic methodologies. This includes the use of catalytic systems that minimize waste and energy consumption without compromising product quality. Such efforts align with broader trends in pharmaceutical manufacturing towards environmentally responsible practices.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine for therapeutic purposes. High-throughput screening technologies have accelerated the process of identifying promising candidates from large libraries of compounds. When combined with advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), researchers can gain deeper insights into the structure-function relationships governing biological activity.

The future prospects for 2-5-(2-methylcyclopropyl)furan-2-ylpiperidine are bright, with ongoing research aimed at elucidating its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches that integrate chemistry, biology, and computational science, we can accelerate the discovery and development of innovative treatments based on this compound.

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